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Introduction
Methoxyallene (CH₃OCH=C=CH₂) is a versatile organic compound that belongs to the class of

allenes and vinyl ethers. Its unique structural feature, a cumulative system of double bonds

adjacent to an ether linkage, imparts distinct reactivity, making it a valuable reagent in organic

synthesis. This technical guide provides a comprehensive overview of the physical and

chemical properties of methoxyallene, including its spectroscopic data, synthesis, and key

chemical transformations. The information presented herein is intended to be a valuable

resource for researchers, scientists, and professionals in the field of drug development and

organic chemistry.

Physical and Spectroscopic Properties
The physical and spectroscopic properties of methoxyallene are summarized in the tables

below. It is important to note that while the physical properties are based on reported

experimental data, the spectroscopic data are predicted or based on typical values for similar

structural motifs due to the limited availability of experimentally recorded spectra in the public

domain.
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A compilation of the key physical properties of methoxyallene is provided in Table 1.

Methoxyallene is a flammable liquid with a low boiling point and flash point, necessitating

careful handling and storage.[1][2][3]

Table 1: Physical Properties of Methoxyallene

Property Value Reference(s)

Molecular Formula C₄H₆O [2][3]

Molecular Weight 70.09 g/mol [2][3]

CAS Number 13169-00-1 [2][3]

Appearance Liquid [2]

Density 0.832 g/mL at 25 °C [2]

Boiling Point 48.2 ± 7.0 °C at 760 mmHg [1]

Refractive Index (n²⁰/D) 1.429 [2]

Flash Point -28.9 °C (-20.0 °F) [3]

Storage Temperature 2-8°C [1]

Spectroscopic Data (Predicted and Typical Values)
Due to the absence of publicly available experimental spectra for methoxyallene, Table 2

provides predicted ¹H and ¹³C NMR chemical shifts and typical infrared absorption frequencies

for the functional groups present in the molecule. The mass spectrum is described by its

expected fragmentation pattern.

Table 2: Spectroscopic Data for Methoxyallene
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Spectroscopy Predicted/Typical Values

¹H NMR (Predicted)

δ (ppm): ~6.5-7.0 (1H, t, J ≈ 6 Hz, =CH-O),

~5.0-5.5 (2H, d, J ≈ 6 Hz, C=CH₂), ~3.6 (3H, s, -

OCH₃)

¹³C NMR (Predicted)
δ (ppm): ~200-210 (C=C=C), ~145-155 (=CH-

O), ~90-100 (C=CH₂), ~55-60 (-OCH₃)

Infrared (Typical)

ν (cm⁻¹): ~3050-3150 (=C-H stretch), ~2900-

3000 (C-H stretch), ~1950-1970 (C=C=C

stretch, strong), ~1650-1680 (C=C stretch),

~1200-1250 (C-O stretch)

Mass Spectrometry

Expected [M]⁺ at m/z = 70. Key fragments may

include [M-CH₃]⁺ (m/z = 55), [M-OCH₃]⁺ (m/z =

39), and [C₃H₃]⁺ (m/z = 39).

Chemical Properties and Reactivity
Methoxyallene is a reactive molecule that participates in a variety of organic transformations.

Its chemical behavior is dictated by the allenic and vinyl ether functionalities.

Synthesis
Methoxyallene is typically synthesized via the base-catalyzed isomerization of its alkyne

isomer, 1-methoxy-2-propyne (methyl propargyl ether).[1] This reaction is generally carried out

using a strong base such as potassium tert-butoxide.

Key Chemical Reactions
Methoxyallene is a valuable building block in organic synthesis, known to participate in several

key reactions:

[4+2] Cycloaddition (Diels-Alder Reaction): The electron-rich double bond of the vinyl ether

moiety can act as a dienophile in Diels-Alder reactions with various dienes to form six-

membered rings.[4] This reaction is a powerful tool for the construction of complex cyclic

systems.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b081269?utm_src=pdf-body
https://www.benchchem.com/product/b081269?utm_src=pdf-body
https://www.chemsrc.com/en/cas/13169-00-1_978.html
https://www.benchchem.com/product/b081269?utm_src=pdf-body
https://www.organic-chemistry.org/namedreactions/diels-alder-reaction.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Multicomponent Reactions: Methoxyallene can be employed as a C3 synthon in

multicomponent reactions, where three or more reactants combine in a single step to form a

complex product.[5][6][7][8] These reactions are highly atom-economical and efficient for

generating molecular diversity.

Hydroamination: The addition of N-H bonds across one of the double bonds of

methoxyallene can be achieved, providing access to functionalized enamines or allylic

amines.

Allenyl Cyclization: Methoxyallene can undergo cyclization reactions to form various

carbocyclic and heterocyclic compounds.

Experimental Protocols
The following sections provide detailed, representative methodologies for the synthesis of

methoxyallene and a key chemical reaction it undergoes. These protocols are based on

established procedures for similar transformations and should be adapted and optimized for

specific laboratory conditions.

Synthesis of Methoxyallene via Isomerization of 1-
Methoxy-2-propyne
This protocol describes a general procedure for the base-catalyzed isomerization of 1-methoxy-

2-propyne to methoxyallene.

Materials:

1-Methoxy-2-propyne (Methyl propargyl ether)

Potassium tert-butoxide (t-BuOK)

Anhydrous dimethyl sulfoxide (DMSO)

Inert gas (Nitrogen or Argon)

Quenching solution (e.g., saturated aqueous ammonium chloride)

Anhydrous ether
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Anhydrous magnesium sulfate

Standard laboratory glassware for inert atmosphere reactions

Distillation apparatus

Procedure:

A flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux

condenser, and a dropping funnel is placed under an inert atmosphere.

Potassium tert-butoxide (e.g., 0.1 equivalents) is dissolved in anhydrous DMSO under an

inert atmosphere.

The solution is heated to a specified temperature (e.g., 70-80 °C).

1-Methoxy-2-propyne is added dropwise to the heated solution via the dropping funnel over

a period of time.

The reaction mixture is stirred at the elevated temperature for a specified duration,

monitoring the reaction progress by a suitable analytical technique (e.g., GC or TLC).

Upon completion, the reaction mixture is cooled to room temperature and quenched by the

slow addition of a saturated aqueous ammonium chloride solution.

The aqueous layer is extracted multiple times with anhydrous ether.

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, and filtered.

The solvent is carefully removed by distillation at atmospheric pressure.

The crude product is purified by fractional distillation to yield pure methoxyallene.
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Reaction Setup Reaction Work-up and Purification

Flame-dried three-necked flask Inert atmosphere (N2/Ar) Dissolve t-BuOK in anhydrous DMSO Heat to 70-80 °C Add 1-methoxy-2-propyne dropwise Stir and monitor reaction Cool and quench with aq. NH4Cl Extract with anhydrous ether Dry organic layer (MgSO4) Fractional distillation final_product
Pure Methoxyallene

Click to download full resolution via product page

Synthesis of Methoxyallene Workflow

[4+2] Cycloaddition of Methoxyallene with a Diene
(General Protocol)
This protocol outlines a general procedure for the Diels-Alder reaction between methoxyallene
and a generic diene.

Materials:

Methoxyallene

A suitable diene (e.g., cyclopentadiene, furan)

Anhydrous solvent (e.g., toluene, dichloromethane)

Inert gas (Nitrogen or Argon)

Standard laboratory glassware for inert atmosphere reactions

Purification supplies (e.g., silica gel for column chromatography)

Procedure:

A flame-dried reaction vessel equipped with a magnetic stir bar and a reflux condenser is

charged with the diene and placed under an inert atmosphere.

Anhydrous solvent is added to dissolve the diene.

Methoxyallene (typically 1.0-1.2 equivalents) is added to the solution.
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The reaction mixture is stirred at a specified temperature (can range from room temperature

to elevated temperatures depending on the reactivity of the diene) for a set period.

The reaction progress is monitored by TLC or GC analysis.

Upon completion, the solvent is removed under reduced pressure.

The crude product is purified by column chromatography on silica gel using an appropriate

eluent system to afford the desired cycloadduct.

Methoxyallene

[4+2] Transition State

Diene
Solvent

(e.g., Toluene)
Heat (optional)

Cycloadduct

Click to download full resolution via product page

[4+2] Cycloaddition of Methoxyallene

Safety and Handling
Methoxyallene is a highly flammable liquid and should be handled with appropriate safety

precautions.[3] It is classified as a Flammable Liquid, Category 2.[3]

Handling: Work in a well-ventilated fume hood. Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat. Keep away from heat, sparks, open flames, and other ignition sources.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1] Keep

away from oxidizing agents. Recommended storage temperature is 2-8°C.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b081269?utm_src=pdf-body-img
https://www.benchchem.com/product/b081269?utm_src=pdf-body
https://www.benchchem.com/product/b081269?utm_src=pdf-body
https://www.sigmaaldrich.com/HK/zh/product/aldrich/694126
https://www.sigmaaldrich.com/HK/zh/product/aldrich/694126
https://www.chemsrc.com/en/cas/13169-00-1_978.html
https://www.chemsrc.com/en/cas/13169-00-1_978.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion
Methoxyallene is a valuable and reactive building block in organic synthesis. Its unique

electronic and structural properties allow it to participate in a range of important chemical

transformations, including cycloadditions and multicomponent reactions. This technical guide

provides a foundational understanding of its physical and chemical properties, along with

representative experimental protocols to aid researchers in its synthesis and application. As

with any reactive chemical, proper safety precautions must be observed during its handling and

use. Further exploration of the reactivity of methoxyallene is likely to uncover new and

innovative synthetic methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-Methoxyallene | CAS#:13169-00-1 | Chemsrc [chemsrc.com]

2. sigmaaldrich.com [sigmaaldrich.com]

3. 甲氧基烯丙基 technical grade | Sigma-Aldrich [sigmaaldrich.com]

4. Diels-Alder Reaction [organic-chemistry.org]

5. tcichemicals.com [tcichemicals.com]

6. Applications of Multicomponent Reactions to the Synthesis of Diverse Heterocyclic
Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]

7. Multicomponent Reactions – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]

8. refubium.fu-berlin.de [refubium.fu-berlin.de]

To cite this document: BenchChem. [An In-depth Technical Guide on the Physical and
Chemical Properties of Methoxyallene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081269#physical-and-chemical-properties-of-
methoxyallene]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b081269?utm_src=pdf-body
https://www.benchchem.com/product/b081269?utm_src=pdf-body
https://www.benchchem.com/product/b081269?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/13169-00-1_978.html
https://www.sigmaaldrich.com/US/en/product/aldrich/694126
https://www.sigmaaldrich.com/HK/zh/product/aldrich/694126
https://www.organic-chemistry.org/namedreactions/diels-alder-reaction.shtm
https://www.tcichemicals.com/assets/brochure-pdfs/Brochure_R5109_E.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2803615/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2803615/
https://learning.acsgcipr.org/synthetic-toolbox/multicomponent-reactions/
https://refubium.fu-berlin.de/bitstream/handle/fub188/13333/02_IV2.pdf?sequence=3
https://www.benchchem.com/product/b081269#physical-and-chemical-properties-of-methoxyallene
https://www.benchchem.com/product/b081269#physical-and-chemical-properties-of-methoxyallene
https://www.benchchem.com/product/b081269#physical-and-chemical-properties-of-methoxyallene
https://www.benchchem.com/product/b081269#physical-and-chemical-properties-of-methoxyallene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081269?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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